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Compound of Interest

Compound Name: Indole-3-amidoxime

Cat. No.: B3024108 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction Indoleamine 2,3-dioxygenase 1 (IDO1) has emerged as a critical therapeutic target

in immuno-oncology.[1][2][3] IDO1 is a rate-limiting enzyme that catalyzes the first step in the

catabolism of tryptophan along the kynurenine pathway.[1][4][5] In the tumor microenvironment,

overexpression of IDO1 leads to tryptophan depletion and the accumulation of kynurenine

metabolites, which collectively suppress T-cell responses and promote immune tolerance,

allowing cancer cells to evade immune surveillance.[6][7][8]

Amidoxime-containing molecules, such as Epacadostat (INCB024360), are a class of potent

and selective IDO1 inhibitors.[1][2][5][9] Developing a radiolabeled version of an indole-3-
amidoxime scaffold allows for non-invasive in vivo imaging using Positron Emission

Tomography (PET). A PET tracer for IDO1 would enable researchers to visualize and quantify

IDO1 expression in tumors, assess target engagement of IDO1-inhibiting drugs, and potentially

stratify patients for IDO1-targeted therapies. This document outlines the proposed synthesis of

[¹¹C]Indole-3-amidoxime, a potential PET tracer for IDO1 imaging.

Proposed Signaling Pathway
The diagram below illustrates the role of IDO1 in tumor immune escape and the mechanism of

action for an IDO1 inhibitor like Indole-3-amidoxime.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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